Pleurain-N1

• bioactivity: Gram+ & Gram-, Fungi,
• sequence: GFFDRIKALTKNVTLELLNTITCKLPVTPP

Description

Pleurain-N1 is a bioactive peptide isolated from the skin of the frog species Rana pleuraden. It belongs to the pleurain family, which comprises 10 members with diverse biological activities, including antioxidant, antimicrobial, and anti-inflammatory properties . Structurally, pleurain peptides are derived from precursors composed of an N-terminal peptide, an acidic spacer, and a C-terminal mature peptide. A distinguishing feature of this compound and other antioxidant members of the family is the presence of proline residues, which are hypothesized to enhance their radical scavenging capabilities . This compound has demonstrated exceptional free radical scavenging activity, particularly against DPPH and ABTS• radicals, making it a subject of interest in oxidative stress research .

Comparison with Similar Compounds

The pleurain family and related amphibian skin peptides exhibit overlapping yet distinct functional profiles. Below is a detailed comparison of Pleurain-N1 with its analogs, focusing on antioxidant potency, anti-inflammatory activity, and structural features.

Antioxidant Activity

Compound	DPPH Radical Scavenging (80 µg/mL)	ABTS• Radical Scavenging (80 µg/mL)	Reduction Capacity (Fe³⁺→Fe²⁺)	Key Structural Features
This compound	~85%	~80%	Moderate	Proline-rich, conserved precursor
Pleurain-R1	~85%	~60%	Moderate	Proline-rich, conserved precursor
Pleurain-P1	~60%	~85%	Moderate	Proline-rich, conserved precursor
Antioxidin-RP1	~85% (5 sec); ~100% (4 min)	~85%	High	Proline-rich, unique C-terminal

Key Findings :

• This compound and Pleurain-R1 exhibit comparable DPPH scavenging (~85%), but this compound outperforms Pleurain-R1 in ABTS• scavenging (~80% vs. ~60%) .
• Antioxidin-RP1 demonstrates the fastest and most potent radical neutralization, clearing 85% of DPPH within 5 seconds and achieving near-complete scavenging in 4 minutes .
• All peptides share proline-rich sequences, suggesting a conserved mechanism for electron donation to neutralize radicals .

Anti-Inflammatory Activity

Compound	IL-2 Inhibition (LPS-induced)	MCP-1 Inhibition (LPS-induced)
This compound	Moderate	Moderate
Pleurain-D4	Low	Low
Antioxidin-RP1	High	High

Key Findings :

• This compound shows moderate suppression of pro-inflammatory cytokines (IL-2 and MCP-1), while Antioxidin-RP1 exhibits the strongest anti-inflammatory effects .
• The anti-inflammatory activity correlates with antioxidant potency, suggesting redox regulation as a shared mechanism .

Structural and Functional Insights

• Conserved Precursors : All pleurains, including this compound, derive from precursors structurally homologous to ranid amphibian skin peptides, highlighting evolutionary conservation .
• Proline Residues : Proline’s cyclic structure enhances radical stabilization, explaining the high antioxidant activity across the family .
• Divergent C-Termini : Variations in the C-terminal region (e.g., in Antioxidin-RP1) may account for differences in kinetics and potency .